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Compound of Interest

Compound Name: (-)-3-Methylhexane

Cat. No.: B12699423

Stereochemistry of 3-Methylhexane

3-Methylhexane possesses a single chiral center at the third carbon atom, leading to the
existence of two enantiomers. The dextrorotatory enantiomer, which rotates plane-polarized
light to the right, is designated as (+)-3-Methylhexane and has the (S) configuration. Its
counterpart, the levorotatory enantiomer, rotates plane-polarized light to the left and is
designated as (-)-3-Methylhexane, with the (R) configuration.
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Methylhexane properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12699423#comparison-of-3-methylhexane-and-3-
methylhexane-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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